Cas no 93892-56-9 (Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate)
93892-56-9 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
CAS No:93892-56-9
MF:C15H24O2
MW:236.349864959717
CID:809420
PubChem ID:44147044
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- [2-methyl-1-(2-methyl-3-bicyclo[2.2.1]hept-5-enyl)butyl] acetate
- 2-methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)butyl acetate
- Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
- 2-Methyl-1-(3-methylbicyclo(2.2.1)hept-5-en-2-yl)butyl acetate
- NS00062555
- EINECS 299-541-5
- 93892-56-9
- DTXSID10917337
-
- Inchi: 1S/C15H24O2/c1-5-9(2)15(17-11(4)16)14-10(3)12-6-7-13(14)8-12/h6-7,9-10,12-15H,5,8H2,1-4H3
- InChI Key: HKHUUNBSCMQVGO-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C(C)CC)C1C(C)C2C=CC1C2
Computed Properties
- Exact Mass: 236.178
- Monoisotopic Mass: 236.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4
Experimental Properties
- Density: 0.982
- Boiling Point: 290.3°Cat760mmHg
- Flash Point: 95.4°C
- Refractive Index: 1.483
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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